Cas no 887267-05-2 (2,5-Difluoro-4-hydroxybenzonitrile)

• Product Name: 2,5-Difluoro-4-hydroxybenzonitrile
• CAS No: 887267-05-2
• MF: C₇H₃F₂NO
• MW: 155.101628541946
• MDL: MFCD09258917
• CID: 712955
• PubChem ID: 45119117
• Update Time: 2024-10-26

2,5-Difluoro-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2,5-difluoro-4-hydroxy-
• Benzonitrile, 2,5-difluoro-4-hydroxy-
• 2,5-Difluoro-4-hydroxybenzonitrile
• SY265449
• AKOS027418499
• PS-11703
• 887267-05-2
• MFCD09258917

• MDL： MFCD09258917
• Inchi： 1S/C7H3F2NO/c8-5-2-7(11)6(9)1-4(5)3-10/h1-2,11H
• InChI Key： JUMIREAGYDSCKO-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=C(O)C=C1F

Computed Properties

• Exact Mass: 155.018
• Monoisotopic Mass: 155.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 257.3±40.0 °C(Predicted)
• pka: 5.60±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles